Cas no 1214364-40-5 (3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl
• CAS No: 1214364-40-5
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4998460
• Update Time: 2025-08-04

3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-methyl-5-(trifluoromethyl)biphenyl
• 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-5-6-11(14(16,17)18)8-13(9)10-3-2-4-12(15)7-10/h2-8H,1H3
• InChI Key： ZTZQWSRUXIDBGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 254.072
• Monoisotopic Mass: 254.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl

Introduction to 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214364-40-5)

3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1214364-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating fluorine and methyl substituents, which endows it with distinct chemical properties and potential applications. The compound's molecular structure consists of two benzene rings connected at the ortho position, with fluorine atoms at the 3' and 5' positions and a methyl group at the 2' position, alongside a trifluoromethyl group at the 5' position. Such a substitution pattern enhances its reactivity and selectivity, making it a valuable candidate for further exploration.

The fluorine atoms in 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the presence of multiple fluorine atoms can significantly influence the compound's electronic distribution, leading to enhanced interactions with enzymes and receptors. This characteristic has been leveraged in the development of various therapeutic agents, where fluorine substitution can enhance drug efficacy and reduce off-target effects.

The methyl group at the 2' position in 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl contributes to steric hindrance and alters the electronic environment of the aromatic system. This substitution can affect the compound's solubility, permeability, and overall bioavailability. Additionally, the trifluoromethyl group at the 5' position further enhances lipophilicity and metabolic stability by increasing electron density in the aromatic ring. These structural features collectively contribute to the compound's potential as a building block for novel drug candidates or agrochemical intermediates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have demonstrated that 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl exhibits favorable interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, computational simulations have suggested that this compound may interact with cytochrome P450 enzymes, which are critical for drug metabolism. Such insights have guided experimental efforts to optimize its structure for improved pharmacological activity.

In vitro studies have begun to explore the potential applications of 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl in therapeutic contexts. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and cancer progression. The fluorine substituents are particularly noteworthy for their ability to enhance binding affinity, while the methyl and trifluoromethyl groups contribute to selective targeting. These findings align with broader trends in drug discovery, where structurally diverse compounds are being investigated for their multitargeting capabilities.

The agrochemical sector has also shown interest in 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl due to its structural similarity to known herbicides and fungicides. The presence of fluorine atoms is often associated with enhanced pesticidal activity by improving binding to biological targets in pests. Furthermore, the compound's stability under environmental conditions makes it a promising candidate for field applications. Field trials are currently underway to evaluate its efficacy against specific plant pathogens and weeds while assessing its environmental impact.

The synthesis of 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl presents unique challenges due to its complex substitution pattern. Traditional synthetic routes often require multi-step processes involving cross-coupling reactions, halogenation, and functional group transformations. However, recent innovations in synthetic methodologies have streamlined these processes, making large-scale production more feasible. Catalytic techniques have been particularly effective in introducing fluorine substituents with high precision, reducing byproduct formation and improving overall yield.

Future research directions for 3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl include exploring its potential as an intermediate in drug development pipelines. By modifying its structural framework, researchers aim to identify derivatives with enhanced therapeutic properties or reduced toxicity profiles. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on safety assessments and environmental monitoring. Regulatory agencies require thorough characterization of new chemical entities before they can be commercialized for pharmaceutical or agrochemical use. This ensures that these compounds meet stringent standards for efficacy, safety, and environmental compatibility.

In conclusion,3'-Fluoro-2-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214364-40-5) represents a promising chemical entity with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the presence of fluorine substituents—enhance its interaction with biological targets while improving metabolic stability. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance as a scaffold for future drug discovery efforts.